Cas no 74048-24-1 (1,6-naphthyridine-5-carboxylic acid)

• Product Name: 1,6-naphthyridine-5-carboxylic acid
• CAS No: 74048-24-1
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD06762718
• CID: 555355
• PubChem ID: 12549437
• Update Time: 2025-11-02

1,6-naphthyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-5-carboxylicacid
• [1,6]naphthyridine-5-carboxylic acid
• 1,6-Naphthyridin-5-carbonsaeure
• F1957-0047
• 1,6-naphthyridine-5-carboxylic acid
• FT-0684466
• 1,6-naphthyridine-5-carboxylic acid, AldrichCPR
• EN300-238009
• DTXSID60502196
• SCHEMBL360964
• GZZARNGHJBDZPR-UHFFFAOYSA-N
• D84764
• 74048-24-1
• AKOS000320606
• MFCD06762718
• AB90020
• 1,6-naphthyridine-5-carboxylic
• DB-291143

• MDL： MFCD06762718
• Inchi： 1S/C9H6N2O2/c12-9(13)8-6-2-1-4-10-7(6)3-5-11-8/h1-5H,(H,12,13)
• InChI Key： GZZARNGHJBDZPR-UHFFFAOYSA-N
• SMILES： OC(C1C2=CC=CN=C2C=CN=1)=O

Computed Properties

• Exact Mass: 174.04300
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 428°C at 760 mmHg
• Flash Point: 212.7°C
• Refractive Index: 1.697
• PSA: 63.08000
• LogP: 1.32800

1,6-naphthyridine-5-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 1,6-naphthyridine-5-carboxylic acid

1,6-Naphthyridine-5-carboxylic Acid (CAS No. 74048-24-1): Properties, Applications, and Market Insights

1,6-Naphthyridine-5-carboxylic acid (CAS No. 74048-24-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the naphthyridine family, which is known for its versatile applications in drug discovery, agrochemicals, and advanced materials. The carboxylic acid functional group at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1,6-naphthyridine-5-carboxylic acid features a fused bicyclic system with nitrogen atoms at the 1 and 6 positions. This unique arrangement contributes to its ability to form hydrogen bonds and coordinate with metal ions, which is particularly useful in medicinal chemistry and catalysis. Researchers have explored its potential as a building block for kinase inhibitors, antibacterial agents, and fluorescent probes, aligning with current trends in targeted therapy and diagnostic tools.

In recent years, the demand for 1,6-naphthyridine derivatives has surged due to their role in developing next-generation pharmaceuticals. For instance, compounds derived from 1,6-naphthyridine-5-carboxylic acid have shown promise in treating cancer and neurodegenerative diseases, addressing pressing global health challenges. Its structural compatibility with biomolecules also makes it a candidate for drug delivery systems and bioimaging applications.

From a synthetic perspective, 1,6-naphthyridine-5-carboxylic acid can be prepared through multi-step organic reactions, including cyclization and oxidation processes. Advances in green chemistry have led to more sustainable methods for its production, reducing environmental impact. This aligns with the growing emphasis on eco-friendly synthesis in the chemical industry, a topic frequently searched by professionals and academics.

The compound’s physicochemical properties, such as solubility, stability, and melting point, are critical for its practical applications. For example, its moderate solubility in polar solvents like DMSO and methanol facilitates its use in high-throughput screening and combinatorial chemistry. These attributes are often discussed in forums and research papers, reflecting user interest in optimizing reaction conditions.

Market trends indicate a rising demand for 1,6-naphthyridine-5-carboxylic acid in Asia-Pacific and North America, driven by pharmaceutical R&D and academic collaborations. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of contract research organizations (CROs) and biotech startups. Pricing and purity specifications (e.g., ≥98% HPLC grade) are common search queries, highlighting the commercial relevance of this chemical.

In material science, 1,6-naphthyridine-5-carboxylic acid has been investigated for its potential in organic electronics and photovoltaic devices. Its ability to form stable complexes with metals like ruthenium and iridium opens doors for applications in OLEDs and sensors. These innovations resonate with the global push for renewable energy and smart materials, frequently searched topics in scientific databases.

Quality control and analytical methods for 1,6-naphthyridine-5-carboxylic acid are essential to ensure reproducibility in research. Techniques such as NMR, HPLC, and mass spectrometry are routinely employed to verify its purity and structure. Researchers often seek protocols for these analyses, underscoring the need for detailed technical documentation.

In summary, 1,6-naphthyridine-5-carboxylic acid (CAS No. 74048-24-1) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its unique structure and reactivity profile continue to inspire innovations, making it a subject of ongoing research and commercial interest. As the scientific community explores sustainable and high-value applications, this compound is poised to remain a key player in advanced chemistry.